N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea

• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-27-18-10-4-15(5-11-18)14-19(25)23-21(28)22-17-8-6-16(7-9-17)20(26)24-12-2-3-13-24/h4-11H,2-3,12-14H2,1H3,(H2,22,23,25,28)
• InChI Key: FCSNWVAQOOBPKO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC(=S)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, also known as MPPT, is a compound that has garnered significant attention in the scientific community due to its potential applications in various fields. MPPT is a thiourea derivative that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has also been found to inhibit the activity of protein kinase C (PKC), a protein that is involved in the regulation of cellular processes such as cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to have several biochemical and physiological effects. It has been found to have significant antioxidant properties and can act as a free radical scavenger. N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases. Additionally, N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea in lab experiments is its potential applications in various fields of science. N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to have significant antioxidant properties, anti-inflammatory properties, and can inhibit the growth of cancer cells. Additionally, N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea in lab experiments is its potential toxicity. Studies have shown that N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can be toxic to certain cell types and can cause cell death.

Future Directions

There are several future directions for N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea research. One of the main areas of research is its potential applications in cancer treatment. Studies have shown that N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can inhibit the growth of cancer cells and induce apoptosis. Additionally, future research could focus on the development of more potent and selective N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea derivatives. Another area of research is its potential applications in the treatment of inflammatory diseases. Future research could focus on the development of more effective N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea derivatives that can be used to treat various inflammatory diseases. Finally, future research could focus on the development of novel synthetic methods for N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea that are more efficient and cost-effective.

Synthesis Methods

N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can be synthesized through a multistep process that involves the reaction of 4-methoxybenzoyl chloride with 4-aminobenzoyl chloride to form 4-(4-methoxybenzoylamino)benzoyl chloride. This intermediate is then reacted with pyrrolidine-1-carbonyl chloride to form N-(4-methoxybenzoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]urea. Finally, this intermediate is reacted with thiourea to form N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea.

Scientific Research Applications

N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been studied extensively for its potential applications in various fields of science. It has been found to have significant antioxidant properties and can act as a free radical scavenger. N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has also been studied for its potential applications in cancer treatment. Studies have shown that N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can inhibit the growth of cancer cells and induce apoptosis. Additionally, N-[(4-methoxyphenyl)acetyl]-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to have anti-inflammatory properties and can be used to treat inflammatory diseases.